Cas no 112498-70-1 (4-(2,2,2-trifluoroethyl)-1-aza-4-azoniabicyclo[2.2.2]octane,chloride)

• Product Name: 4-(2,2,2-trifluoroethyl)-1-aza-4-azoniabicyclo[2.2.2]octane,chloride
• CAS No: 112498-70-1
• MF: C₈H₁₄ClF₃N₂
• MW: 230.658371448517
• CID: 2608911
• PubChem ID: 13792467
• Update Time: 2025-04-21

4-(2,2,2-trifluoroethyl)-1-aza-4-azoniabicyclo[2.2.2]octane,chloride Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-trifluoroethyl)-1-aza-4-azoniabicyclo[2.2.2]octane,chloride
• 112498-70-1
• 1-(2,2,2-Trifluoroethyl)-1,4-diazabicyclo[2.2.2]octan-1-ium chloride
• DTXSID00549585

• Inchi： 1S/C8H14F3N2.ClH/c9-8(10,11)7-13-4-1-12(2-5-13)3-6-13;/h1-7H2;1H/q+1;/p-1
• InChI Key： DYBFPZWPPDFVIO-UHFFFAOYSA-M
• SMILES： [Cl-].FC(C[N+]12CCN(CC1)CC2)(F)F

Computed Properties

• Exact Mass: 230.0797606Da
• Monoisotopic Mass: 230.0797606Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų